N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-butyl-4-[(5-chloro-2-methoxyphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C17H26ClN3O2/c1-3-4-7-19-17(22)21-10-8-20(9-11-21)13-14-12-15(18)5-6-16(14)23-2/h5-6,12H,3-4,7-11,13H2,1-2H3,(H,19,22)
• InChI Key: TVZIZVICVUZLOV-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C17H26ClN3O2
• Molecular Weight: 339.9 g/mol

Description

N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BCTC, and it is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a receptor that is involved in the perception of pain and temperature, and it has been implicated in a variety of physiological processes.

Mechanism of Action

N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide acts as a selective antagonist of TRPV1, which is a receptor that is involved in the perception of pain and temperature. By blocking this receptor, BCTC can reduce pain and inflammation in animal models. The exact mechanism of action of BCTC is not fully understood, but it is thought to involve the inhibition of calcium influx into cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide are complex and not fully understood. Studies have shown that BCTC can reduce pain and inflammation in animal models, but its effects on other physiological processes are not well characterized.

Advantages and Limitations for Lab Experiments

One advantage of using N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide in lab experiments is its selectivity for TRPV1. This allows researchers to study the role of this receptor in various physiological processes without affecting other receptors. However, one limitation of BCTC is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide. One area of research could focus on the development of more selective TRPV1 antagonists that can be used to study the role of this receptor in various physiological processes. Another direction could be the investigation of the potential use of BCTC in the treatment of various conditions, including pain, inflammation, and cancer. Additionally, further research is needed to fully understand the biochemical and physiological effects of BCTC and its potential for off-target effects.

Scientific Research Applications

N-butyl-4-(5-chloro-2-methoxybenzyl)-1-piperazinecarboxamide has been studied for its potential use in a variety of scientific research applications. One area of research has focused on the role of TRPV1 in pain perception, and BCTC has been used as a tool to study this receptor in animal models. Other research has investigated the potential use of BCTC in the treatment of various conditions, including inflammatory bowel disease and cancer.